1,3-Butanediol 1,3-Butanediol Butane-1,3-diol is a butanediol compound having two hydroxy groups in the 1- and 3-positions. It is a butanediol and a glycol.
1,3-Butanediol is found in pepper (c. annuum). 1,3-Butanediol is a solvent for flavouring agents 1,3-Butanediol is an organic chemical, an alcohol. It is commonly used as a solvent for food flavouring agents and is a co-monomer used in certain polyurethane and polyester resins. It is one of four stable isomers of butanediol. In biology, 1,3-butanediol is used as a hypoglycaemic agent. 1,3-Butanediol belongs to the family of Secondary Alcohols. These are compounds containing a secondary alcohol functional group, with the general structure HOC(R)(R') (R,R'=alkyl, aryl).
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Brand Name: Vulcanchem
CAS No.: 107-88-0
VCID: VC20835963
InChI: InChI=1S/C4H10O2/c1-4(6)2-3-5/h4-6H,2-3H2,1H3
SMILES: CC(CCO)O
Molecular Formula: C4H10O2
C4H10O2
CH3CHOHCH2CH2OH
Molecular Weight: 90.12 g/mol

1,3-Butanediol

CAS No.: 107-88-0

Cat. No.: VC20835963

Molecular Formula: C4H10O2
C4H10O2
CH3CHOHCH2CH2OH

Molecular Weight: 90.12 g/mol

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1,3-Butanediol - 107-88-0

Specification

Description Butane-1,3-diol is a butanediol compound having two hydroxy groups in the 1- and 3-positions. It is a butanediol and a glycol.
1,3-Butanediol is found in pepper (c. annuum). 1,3-Butanediol is a solvent for flavouring agents 1,3-Butanediol is an organic chemical, an alcohol. It is commonly used as a solvent for food flavouring agents and is a co-monomer used in certain polyurethane and polyester resins. It is one of four stable isomers of butanediol. In biology, 1,3-butanediol is used as a hypoglycaemic agent. 1,3-Butanediol belongs to the family of Secondary Alcohols. These are compounds containing a secondary alcohol functional group, with the general structure HOC(R)(R') (R,R'=alkyl, aryl).
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CAS No. 107-88-0
Molecular Formula C4H10O2
C4H10O2
CH3CHOHCH2CH2OH
Molecular Weight 90.12 g/mol
IUPAC Name butane-1,3-diol
Standard InChI InChI=1S/C4H10O2/c1-4(6)2-3-5/h4-6H,2-3H2,1H3
Standard InChI Key PUPZLCDOIYMWBV-UHFFFAOYSA-N
Impurities Crude diol often contains acetaldehyde, butyraldehyde, crotonaldehyde, various oligomers of the aldehydes, as well as several acetals.
SMILES CC(CCO)O
Canonical SMILES CC(CCO)O
Boiling Point 207.5 °C
207.50 °C. @ 760.00 mm Hg
Colorform Viscous liquid
Pure compound is colorless
Flash Point 121 °C
250 °F (121 °C) (Cleveland Open Cup)
Melting Point < -50 °C

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